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Compound of Interest

Compound Name: Tricreatine citrate

Cat. No.: B14115693

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides a comprehensive guide to the
personal protective equipment (PPE), handling procedures, and disposal of Tricreatine citrate,
a common supplement ingredient. While generally not classified as hazardous, adherence to
safety protocols is crucial to mitigate risks of irritation and ensure a safe laboratory
environment.[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against potential exposure. The
following table summarizes the recommended PPE for handling Tricreatine citrate in various
laboratory settings.
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. . Recommended Personal Protective
Situation .
Equipment

- Gloves: Nitrile or latex gloves.[2] - Eye
Protection: Safety glasses with side shields or
chemical splash goggles.[2][3] - Lab Coat:
) ) o Standard laboratory coat. - Respiratory

Routine Handling & Weighing ) o ]
Protection: Not generally required if handled in a
well-ventilated area.[2] Use a NIOSH-approved
respirator if dust is generated and ventilation is

inadequate.

- Gloves: Chemical-resistant gloves (e.g.,
nitrile).[2] - Eye Protection: Chemical splash
goggles.[2] - Respiratory Protection: A NIOSH-
Spill Cleanup approved respirator with a particulate filter is
recommended to avoid inhaling dust.[2] -
Protective Clothing: Impervious clothing to

prevent skin contact.[2]

- Self-Contained Breathing Apparatus (SCBA):
Firefighti Necessary to protect against hazardous
irefightin
Jgning combustion gases.[4] - Full Protective Gear: To

prevent contact with skin and eyes.[4]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of Tricreatine citrate and
ensuring the safety of laboratory personnel.

Handling:

» Ventilation: Always handle Tricreatine citrate in a well-ventilated area to minimize dust
inhalation.[2] A chemical fume hood is recommended for procedures that may generate
significant dust.

e Avoid Contact: Take precautions to avoid contact with skin and eyes.[2][3] In case of contact,
rinse the affected area thoroughly with water.[2]
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e Dust Formation: Minimize the formation of dust during handling and weighing.[2]

e Hygiene: Wash hands thoroughly after handling the substance.[1][3] Contaminated clothing
should be removed and washed before reuse.[2][3]

Storage:
o Container: Store in a tightly closed container in a dry, well-ventilated place.[2]

» Conditions to Avoid: Keep away from heat and sources of ignition.[4] Avoid conditions that
could lead to dust formation.[4]

e Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and
strong bases.[4]

Spill and Disposal Plan

In the event of a spill or for routine disposal, the following procedures should be followed.
Spill Response:

o Evacuate: Evacuate non-essential personnel from the spill area.

» Ventilate: Ensure the area is well-ventilated.

» Containment: Prevent further leakage or spillage if it is safe to do so.[2] Avoid allowing the
chemical to enter drains.[2]

o Cleanup: Carefully scoop or sweep up the spilled material, avoiding dust generation.[2]
Collect the material in a suitable, closed container for disposal.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.
Disposal:

o Dispose of Tricreatine citrate and its container in accordance with all applicable local, state,
and federal regulations.[2]
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+ The material may be sent to a licensed chemical destruction facility.[2]

¢ Do not dispose of the material in sewer systems.[2]

Workflow for Safe Handling of Tricreatine Citrate
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Caption: Workflow for the safe handling and spill response for Tricreatine citrate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.chemicalbook.com/msds/creatine-citrate.pdf
https://www.chemicalbook.com/msds/creatine-citrate.pdf
https://www.benchchem.com/product/b14115693?utm_src=pdf-body
https://www.benchchem.com/product/b14115693?utm_src=pdf-body-img
https://www.benchchem.com/product/b14115693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14115693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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